Cas no 19666-76-3 (Panaxadiol)

Panaxadiol (20 (R) -panaxadiol) is a HIF-1 with oral activity α/ STAT3 inhibitors Panaxadiol can inhibit HIF-1 α And STAT3, which then led to the downregulation of programmed cell death ligand 1 (PD-L1) expression Panaxadiol has anticancer, heart protective, antiarrhythmic and antioxidant activities

Panaxadiol structure

Product Name:Panaxadiol

CAS No:19666-76-3

Molecular Formula:C₃₀H₅₂O₃

Molecular Weight:460.7321

MDL:MFCD00210540

CID:51348

PubChem ID:73498

Panaxadiol Properties

Names and Identifiers

- Panaxadiol
- DAMMARANE-3BETA,12BETA-DIOL
- (3S,8R,9R,10R,12R,13R,14S,17S)-4,4,8,10,14-pentamethyl-17-((R)-2,6,6-trimethyltetrahydro-2H-pyran-2-yl)hexadecahydro-1H-cyclopenta[a]phenanthrene-3,12-diol
- 20(R)-Panaxadiol
- Panaxadio
- PANAXADIOL(AS) PrintBack
- PALMITIC ACID METHYLESTER(RG) (SEE METHYL PALMITATE)
- Panaxaidol
- Dammarane-3b,12b-diol, 20,25-epoxy-, (20R)- (8CI)
- Panaxadiol (7CI)
- NSC 308879
- (20R)-Panaxadiol
- Panaxquinquefolium L.
- (20R)-20,25-Epoxy-5α-dammarane-3β,12β-diol
- Panaxadiol ,98%
- PANAXADIOL 98.0% BY HPLC
- PALMITIC ACID METHYLESTER 99%(RG) (SEE METHYL PALMITATE)
- (3S,5R,8R,9R,10R,12R,13S,14R,17S)-4,4,8,10,14-Pentamethyl-17-[(2R)-2,6,6-trimethyloxan-2-yl]-2,3,5,6
- (3S,5R,8R,9R,10R,12R,13S,14R,17S)-4,4,8,10,14-Pentamethyl-17-[(2R)-2,6,6-trimethyloxan-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,12-diol
- CHEBI:192043
- NSC-308879
- SCHEMBL4401646
- 19666-76-3
- F84BLM3L74
- (3S,5R,8R,9R,10R,12R,13R,14R,17S)-4,4,8,10,14-pentamethyl-17-[(2R)-2,6,6-trimethyloxan-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,12-diol
- 88K
- MFCD00210540
- MS-28462
- UNII-F84BLM3L74
- AKOS025402314
- DTXSID10941430
- s3845
- BDBM50479948
- AC-8022
- Q-100239
- Dammarane-3,12-diol, 20,25-epoxy-, (3beta,12beta,20R)-
- HY-N0596
- (3beta,12beta,20R)-20,25-Epoxydammarane-3,12-diol
- P2811
- CHEMBL491655
- CS-3846
- Ginsengenin II
- NCI60_002646
- Panaxol
- 4,4,8,10,14-pentamethyl-17-(2,6,6-trimethyloxan-2-yl)-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,12-diol
- 4,4,8,10,14-pentamethyl-17-(2,6,6-trimethyltetrahydropyran-2-yl)-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,12-diol
- A813863
- FT-0686671
- Dammarane-3,12-diol, 20,25-epoxy-, (3b,12b,20R)-
- NSC308879
- panaxadiol, (3beta,12beta)-isomer
- (1S,3AR,3BR,5AR,7S,9AR,9BR,11R,11AR)-3A,3B,6,6,9A-PENTAMETHYL-1-[(2R)-2,6,6-TRIMETHYLOXAN-2-YL]-DODECAHYDRO-1H-CYCLOPENTA[A]PHENANTHRENE-7,11-DIOL
- (3 beta,12 beta,20R)-20,25-epoxydammarane-3,12-diol
- (3S,5R,8R,9R,10R,12R,13R,14R,17S)-4,4,8,10,14-pentamethyl-17-((2R)-2,6,6-trimethyloxan-2-yl)-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-3,12-diol
- +Expand
- MDL： MFCD00210540
- InChIKey： PVLHOJXLNBFHDX-FUKRSKRZSA-N
- Inchi： 1S/C30H52O3/c1-25(2)13-9-14-30(8,33-25)19-10-16-29(7)24(19)20(31)18-22-27(5)15-12-23(32)26(3,4)21(27)11-17-28(22,29)6/h19-24,31-32H,9-18H2,1-8H3/t19-,20+,21-,22+,23-,24+,27-,28+,29+,30+/m0/s1
- SMILES： O([H])[C@]1([H])C([H])([H])[C@]2([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@]([H])([C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])O3)[C@@]21[H])O[H]

Computed Properties

Exact Mass: 460.391646g/mol
Surface Charge: 0
XLogP3: 6.9
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 460.391646g/mol
Monoisotopic Mass: 460.391646g/mol
Topological Polar Surface Area: 49.7Å²
Heavy Atom Count: 33
Complexity: 789
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 460.7

Experimental Properties

LogP: 6.74100
PSA: 49.69000
Refractive Index: 1.515
Boiling Point: 531.3±45.0 °C at 760 mmHg
Melting Point: No data available
Flash Point: 275.1±28.7 °C
Color/Form: Powder
Solubility: Uncertain
Sensitiveness: Sensitive to light
Density: 1.0250

Panaxadiol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I41J-100mg	Dammarane-3,12-diol, 20,25-epoxy-, (3b,12b,20R)-	19666-76-3	95%	100mg	$172.00	2024-06-17
A2B Chem LLC	AI44247-1mg	Panaxadiol	19666-76-3	>98.0%	1mg	$36.00
abcr	AB493923-50 mg	Panaxadiol; .	19666-76-3		50mg	€179.10	2023-06-15
ChemFaces	CFN99981-20mg	Panaxadiol	19666-76-3	>=98%	20mg	$40
ChemScence	CS-3846-5mg	Panaxadiol	19666-76-3	≥98.0%	5mg	$96.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1060-1000mg	Panaxadiol	19666-76-3	98%	1000mg	$220	2023-09-20
ChromaDex Standards	ASB-00016053-010-10mg	PANAXADIOL	19666-76-3	88.1%	10mg	$270.00
DC Chemicals	DCR-022-20 mg	Panaxadiol	19666-76-3	>98%, Standard References Grade	20mg	$280.0	2022-02-28
LKT Labs	P0253-1 mg	Panaxadiol	19666-76-3	≥98%	1mg	$98.10	2023-07-10
MedChemExpress	HY-N0596-10mM*1mLinEthanol	Panaxadiol	19666-76-3	≥98.0%	10mM*1mLinEthanol	￥880

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NanJingqingYunbiologologyicaltecjnco，LTD

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Panaxadiol Related Literature

1. Comment on “Efficacy of ginseng and its ingredients as adjuvants to chemotherapy in non-small cell lung cancer” by H. Zhu, H. Liu, J. H. Zhu, S. Y. Wang, S. S. Zhou, M. Kong, Q. Mao, F. Long, Z. J. Fang and S.-L. Li, Food Funct., 2021, 12, 2225

Hye Won Lee,Lin Ang,Myeong Soo Lee Food Funct. 2022 13 8329
2. Comment on “Efficacy of ginseng and its ingredients as adjuvants to chemotherapy in non-small cell lung cancer” by H. Zhu, H. Liu, J. H. Zhu, S. Y. Wang, S. S. Zhou, M. Kong, Q. Mao, F. Long, Z. J. Fang and S.-L. Li, Food Funct., 2021, 12, 2225

Hye Won Lee,Lin Ang,Myeong Soo Lee Food Funct. 2022 13 8329
3. MRM-based strategy for the homolog-focused detection of minor ginsenosides from notoginseng total saponins by ultra-performance liquid chromatography coupled with hybrid triple quadrupole-linear ion trap mass spectrometry

Jinfeng Chen,Xiaoyu Guo,Yuelin Song,Mingbo Zhao,Pengfei Tu,Yong Jiang RSC Adv. 2016 6 96376
4. Effects of compound K, a metabolite of ginsenosides, on memory and cognitive dysfunction in db/db mice involve the inhibition of ER stress and the NLRP3 inflammasome pathway

Chu-Wen Li,Min-Zhen Deng,Zhi-Jie Gao,Yuan-Ye Dang,Guo-Dong Zheng,Xiu-Juan Yang,Ying-Xin Chao,Ye-Feng Cai,Xiao-Li Wu Food Funct. 2020 11 4416
5. UPLC-MS/MS determination and pharmacokinetic study of 26-OH-panaxadiol in rat plasma

Meiyu Lin,Hongmei Gao,Jinping Liu,Liu Han,Qinghe Zhang,Pingya Li Anal. Methods 2013 5 6656
6. Correction: UPLC-MS/MS determination and pharmacokinetic study of 26-OH-panaxadiol in rat plasma

Meiyu Lin,Hongmei Gao,Jinping Liu,Liu Han,Qinghe Zhang,Pingya Li Anal. Methods 2022 14 3921
7. Rapid determination of Panax ginseng by near-infrared spectroscopy

Bu Haibo,Nie Lixing,Wang Dan,Yuan Shaoxiong,Li Shan,Guo Zhiyong,Xu Xiaojia,Wang Gangli,Li Xiangri Anal. Methods 2013 5 6715
8. Synthesis, characterization and cytotoxic activity evaluation of ginsengdiol oxidation and nitrogen hybrid derivatives

Yumeng Zhang,Weihui Yuan,Xude Wang,Hongyu Zhang,Yuanyuan Sun,Xiaoshu Zhang,Yuqing Zhao Med. Chem. Commun. 2018 9 1910
9. Therapeutic effects of ginseng and ginsenosides on colorectal cancer

Linxian Zhao,Yueming Zhang,Yajuan Li,Chen Li,Kai Shi,Kai Zhang,Ning Liu Food Funct. 2022 13 6450
10. Rapid determination of Panax ginseng by near-infrared spectroscopy

Bu Haibo,Nie Lixing,Wang Dan,Yuan Shaoxiong,Li Shan,Guo Zhiyong,Xu Xiaojia,Wang Gangli,Li Xiangri Anal. Methods 2013 5 6715
11. Recent advances in ginseng as cancer therapeutics: a functional and mechanistic overview

Alice S. T. Wong,Chi-Ming Che,Kar-Wah Leung Nat. Prod. Rep. 2015 32 256

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